![molecular formula C13H20N2O3 B1249670 (2R,3R,4S)-2-({[(1R)-2-Hydroxy-1-phenylethyl]amino}methyl)pyrrolidine-3,4-diol](/img/structure/B1249670.png)
(2R,3R,4S)-2-({[(1R)-2-Hydroxy-1-phenylethyl]amino}methyl)pyrrolidine-3,4-diol
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Overview
Description
(2R,3R,4S)-2-({[(1R)-2-hydroxy-1-phenylethyl]amino}methyl)pyrrolidine-3,4-diol is a dihydroxypyrrolidine.
Scientific Research Applications
Alpha-Mannosidase Inhibition and Anticancer Activity
- Selective Alpha-Mannosidase Inhibition: Derivatives of (2R,3R,4S)-2-({[(1R)-2-Hydroxy-1-phenylethyl]amino}methyl)pyrrolidine-3,4-diol have shown competitive and selective inhibition of alpha-mannosidase, particularly from jack bean. This inhibition is vital for potential therapeutic applications in diseases related to glycosidase malfunctions (Popowycz et al., 2001).
- Anticancer Properties: Studies have revealed that this compound, particularly its 4-bromobenzoyl derivative, inhibits the growth of human tumor cells, such as glioblastoma and melanoma cells, while being less effective on healthy human fibroblasts. This indicates a selective action on tumor cells, suggesting potential as an anticancer agent (Fiaux et al., 2005); (Fiaux et al., 2006).
Synthesis and Derivative Studies
- Derivative Formation and Analysis: The synthesis of various derivatives of (2R,3R,4S)-2-(aminomethyl)pyrrolidine-3,4-diol has been explored. These derivatives have been evaluated for their inhibitory activities, particularly towards alpha-mannosidases, to understand their biomedical applications (Popowycz et al., 2004); (Popowycz et al., 2003).
- Crystal Structure Determination: The crystal structure of related compounds has been determined, contributing to the understanding of their chemical properties and potential applications in pharmaceuticals and medicinal chemistry (Chiaroni et al., 1995); (Weber et al., 1995).
Properties
Molecular Formula |
C13H20N2O3 |
---|---|
Molecular Weight |
252.31 g/mol |
IUPAC Name |
(2R,3R,4S)-2-[[[(1R)-2-hydroxy-1-phenylethyl]amino]methyl]pyrrolidine-3,4-diol |
InChI |
InChI=1S/C13H20N2O3/c16-8-11(9-4-2-1-3-5-9)14-6-10-13(18)12(17)7-15-10/h1-5,10-18H,6-8H2/t10-,11+,12+,13-/m1/s1 |
InChI Key |
OGMKEJTXCCFISS-MROQNXINSA-N |
Isomeric SMILES |
C1[C@@H]([C@@H]([C@H](N1)CN[C@@H](CO)C2=CC=CC=C2)O)O |
SMILES |
C1C(C(C(N1)CNC(CO)C2=CC=CC=C2)O)O |
Canonical SMILES |
C1C(C(C(N1)CNC(CO)C2=CC=CC=C2)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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